1-[2-methoxy-5-(trifluoromethyl)phenyl]-1H-pyrrole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Anticorrosive Materials
Quinoline derivatives, which share structural similarities with 1-[2-methoxy-5-(trifluoromethyl)phenyl]-1H-pyrrole, have been extensively studied for their anticorrosive properties. These compounds exhibit significant effectiveness against metallic corrosion due to their ability to form stable chelating complexes with metallic surfaces. The incorporation of polar substituents like methoxy groups enhances their adsorption and stability, making them suitable for anticorrosion applications. This review consolidates various reports on quinoline-based compounds as effective anticorrosive agents, highlighting the importance of such organic structures in protecting metals against corrosion (Verma, Quraishi, & Ebenso, 2020).
Environmental Estrogen Model
Methoxychlor, an organochlorine compound structurally related to this compound, has been used as a model to study the effects of environmental estrogens. This chemical, through its metabolism, produces estrogenic derivatives that impact fertility and development in both males and females. The comprehensive review by Cummings (1997) addresses the metabolic pathways, reproductive toxicity, and health implications of methoxychlor, underscoring the potential hazards posed by similar methoxy-containing chemicals to human health and the environment (Cummings, 1997).
Mass Spectrometry of Environmental Contaminants
The mass spectrometry analysis of polybrominated diphenyl ethers (PBDEs) and their methoxylated derivatives offers insight into the environmental fate of flame retardants and related compounds. Hites (2008) reviews the electron impact and electron capture negative ionization mass spectra of these substances, providing valuable data for identifying and quantifying PBDEs and methoxy-PBDEs in environmental samples. This work emphasizes the role of mass spectrometry in tracing and understanding the environmental impact of brominated flame retardants and their methoxy derivatives, which share functional groups with this compound (Hites, 2008).
Supramolecular Chemistry
Calixpyrrole derivatives, including those related to this compound, have been utilized in the formation of supramolecular capsules. These structures are of interest for their potential applications in molecular recognition, sensing, and catalysis. Ballester (2011) provides a comprehensive overview of calix[4]pyrroles and their assembly into molecular capsules, showcasing the versatility of pyrrole-based compounds in constructing complex architectures with potential applications in various scientific fields (Ballester, 2011).
Properties
IUPAC Name |
1-[2-methoxy-5-(trifluoromethyl)phenyl]pyrrole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10F3NO/c1-17-11-5-4-9(12(13,14)15)8-10(11)16-6-2-3-7-16/h2-8H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMNZWMUWFNFGAL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(F)(F)F)N2C=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10F3NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.